Ethyl 2-(2-methylimidazo[1,2-a]pyridine-3-carboxamido)benzo[d]thiazole-6-carboxylate

• IUPAC Name: ethyl 2-[(2-methylimidazo[1,2-a]pyridine-3-carbonyl)amino]-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C19H16N4O3S/c1-3-26-18(25)12-7-8-13-14(10-12)27-19(21-13)22-17(24)16-11(2)20-15-6-4-5-9-23(15)16/h4-10H,3H2,1-2H3,(H,21,22,24)
• InChI Key: QSPRIKNXLMYXGF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3=C(N=C4N3C=CC=C4)C
• Molecular Formula: C19H16N4O3S
• Molecular Weight: 380.4 g/mol
• CAS No.: 1211173-92-0

Description

Ethyl 2-(2-methylimidazo[1,2-a]pyridine-3-carboxamido)benzo[d]thiazole-6-carboxylate is a useful research compound. Its molecular formula is C19H16N4O3S and its molecular weight is 380.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Chemical Synthesis : A study by Mohamed (2021) describes a convenient synthesis method for ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives, showcasing the compound's role in facilitating the creation of diverse chemical structures. This process involves the interaction of ethyl 2-(benzo[d]thazol-2-yl)acetate with different arylidinemalononitrile derivatives, leading to the formation of various novel compounds. The structures of these synthesized compounds were confirmed using elemental analysis and spectroscopic data, highlighting the chemical versatility of the base compound (Mohamed, 2021).

Biological Applications

• Antibacterial and Antioxidant Activities : Research conducted by Bhoi et al. (2016) focused on the synthesis of novel ethyl 2-methyl-4-(pyridin-2-yl)-4H-benzo[4,5]thiazolo[3,2-a]pyrimidine-3-carboxylate derivatives through a one-pot, three-component microwave-assisted synthesis. The study found these compounds to exhibit antibacterial and antioxidant activities, as well as screening them against Mycobacterium tuberculosis H37RV, indicating potential applications in developing new antimicrobial and antioxidative agents (Bhoi et al., 2016).

Future Directions

Imidazo[1,2-a]pyridine derivatives have been used in a wide range of applications in medicinal chemistry, including as antituberculosis agents. The World Health Organization has taken the initiative to develop new TB drugs. Therefore, the study and development of new imidazo[1,2-a]pyridine derivatives, including “Ethyl 2-(2-methylimidazo[1,2-a]pyridine-3-carboxamido)benzo[d]thiazole-6-carboxylate”, could be a promising direction for future research.

Mechanism of Action

Target of Action

Ethyl 2-(2-methylimidazo[1,2-a]pyridine-3-carboxamido)benzo[d]thiazole-6-carboxylate is a compound that has been recognized for its wide range of applications in medicinal chemistry . .

Mode of Action

Compounds with similar structures have been reported to exhibit significant activity against multidrug-resistant tuberculosis (mdr-tb) and extensively drug-resistant tb (xdr-tb) .

Biochemical Pathways

It is known that similar compounds have shown significant potency against mycobacterium tuberculosis .

Result of Action

Similar compounds have shown significant activity against various strains of tuberculosis .

Biochemical Analysis

Biochemical Properties

Imidazo[1,2-a]pyridine analogues have been shown to exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) . This suggests that Ethyl 2-(2-methylimidazo[1,2-a]pyridine-3-carboxamido)benzo[d]thiazole-6-carboxylate may interact with enzymes, proteins, and other biomolecules involved in these biochemical reactions.

Molecular Mechanism

It is likely that this compound exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .